Cas no 2248294-00-8 (Methyl 5-formyl-2-(trifluoromethyl)thiazole-4-carboxylate)

• Product Name: Methyl 5-formyl-2-(trifluoromethyl)thiazole-4-carboxylate
• CAS No: 2248294-00-8
• MF: C₇H₄F₃NO₃S
• MW: 239.1717710495
• CID: 5795271
• PubChem ID: 137937694
• Update Time: 2024-01-06

Methyl 5-formyl-2-(trifluoromethyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-2-(trifluoromethyl)thiazole-4-carboxylate
• 2248294-00-8
• EN300-6509112
• Methyl 5-formyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C7H4F3NO3S/c1-14-5(13)4-3(2-12)15-6(11-4)7(8,9)10/h2H,1H3
• InChI Key： JAWBJKXJTZXDJD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C(=O)OC)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 238.98639865g/mol
• Monoisotopic Mass: 238.98639865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.5Ų